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Compound of Interest

Compound Name: AN-2898

Cat. No.: B1667276 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of AN-2898, a chemical compound intended for laboratory use by researchers, scientists, and

drug development professionals. Adherence to these procedures is critical to ensure personnel

safety and environmental protection.

Compound Identification and Properties
AN-2898 is a chemical compound with the molecular formula C15H9BN2O3[1]. It is identified

by the CAS number 906673-33-4[1]. For safe handling and disposal, it is crucial to be aware of

its specific hazards.

Property Value Source

Molecular Formula C15H9BN2O3 PubChem[1]

Molecular Weight 276.06 g/mol DC Chemicals[2]

CAS Number 906673-33-4 PubChem, DC Chemicals[1][2]

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

DC Chemicals[2]

GHS Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant.

DC Chemicals[2]
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Experimental Protocols: Disposal of AN-2898
The disposal of AN-2898 must be handled as hazardous chemical waste. Do not dispose of

this compound down the drain or in regular trash[3][4]. The following step-by-step procedure

should be followed:

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical safety goggles, a lab coat, and gloves[3]. If there

is a risk of generating dust or aerosols, handle the compound in a certified chemical fume

hood[3].

2. Waste Collection:

Solid Waste: Collect unused AN-2898 and any materials contaminated with it (e.g., weighing

paper, contaminated gloves, absorbent pads) in a dedicated, clearly labeled, and sealed

container for hazardous waste[3][5].

Liquid Waste: If AN-2898 is in a solution, collect it in a labeled, sealed, and appropriate

chemical waste container[3]. Ensure the container is compatible with the solvent used.

3. Waste Labeling:

Label the hazardous waste container with the full chemical name "AN-2898", the quantity of

waste, the date of generation, and the name of the principal investigator or laboratory[6]. Do

not use abbreviations or chemical formulas[6].

4. Storage of Waste:

Store the sealed waste container in a designated hazardous waste accumulation area within

the laboratory.

Ensure the storage area is cool and well-ventilated[2].

Segregate the waste from incompatible materials[5].

5. Disposal Request:
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Dispose of the waste through your institution's Environmental Health and Safety (EHS) office

or equivalent hazardous waste management program[3][6].

Follow your institution's specific procedures for requesting a hazardous waste pickup[5].

In Case of a Spill:

Evacuate non-essential personnel from the area[3].

Wearing appropriate PPE, carefully sweep or scoop up the spilled solid material, avoiding

dust generation[3].

Place the spilled material and any contaminated cleaning supplies into a sealed container for

hazardous waste disposal[3].

Clean the spill area with a suitable solvent and decontaminate it[3].

Disposal Workflow Diagram
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AN-2898 Disposal Workflow
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Caption: Workflow for the safe disposal of AN-2898 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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